molecular formula C7H14ClNO B6183072 1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine hydrochloride CAS No. 2624135-05-1

1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine hydrochloride

Cat. No.: B6183072
CAS No.: 2624135-05-1
M. Wt: 163.64 g/mol
InChI Key: DVLDEZFEIHRRLR-UHFFFAOYSA-N
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Description

1-Methyl-2-oxabicyclo[3.1.1]heptan-4-amine hydrochloride is a chemical compound . The IUPAC name for this compound is this compound .


Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C7H13NO.ClH/c1-6-2-3-7(8,4-6)5-9-6;/h2-5,8H2,1H3;1H . This code provides a unique representation of the compound’s molecular structure.

Safety and Hazards

Safety information for 1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine hydrochloride indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of the oxabicyclo[3.1.1]heptane ring system, introduction of the amine group, and formation of the hydrochloride salt.", "Starting Materials": [ "Cyclopentadiene", "Methyl vinyl ketone", "Ammonia", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclopentadiene and methyl vinyl ketone undergo a Diels-Alder reaction to form 1-methyl-2-oxabicyclo[3.1.1]heptane.", "Step 2: The oxabicyclo[3.1.1]heptane intermediate is treated with ammonia in methanol to introduce the amine group, forming 1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine.", "Step 3: The amine intermediate is then reacted with hydrochloric acid in diethyl ether to form the hydrochloride salt of 1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine." ] }

2624135-05-1

Molecular Formula

C7H14ClNO

Molecular Weight

163.64 g/mol

IUPAC Name

1-methyl-2-oxabicyclo[3.1.1]heptan-4-amine;hydrochloride

InChI

InChI=1S/C7H13NO.ClH/c1-7-2-5(3-7)6(8)4-9-7;/h5-6H,2-4,8H2,1H3;1H

InChI Key

DVLDEZFEIHRRLR-UHFFFAOYSA-N

Canonical SMILES

CC12CC(C1)C(CO2)N.Cl

Purity

95

Origin of Product

United States

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